Cas no 82192-57-2 (1-(Triisopropylsilyl)-1-propyne)

1-(Triisopropylsilyl)-1-propyne is a silyl-protected alkyne compound commonly used in organic synthesis and cross-coupling reactions. Its key advantage lies in the steric bulk of the triisopropylsilyl (TIPS) group, which enhances stability while allowing selective deprotection under mild conditions. This reagent is particularly valuable in Sonogashira couplings and other metal-catalyzed transformations, where it serves as a protected alkyne precursor. The TIPS group also improves handling by reducing volatility and reactivity compared to unprotected alkynes. Its compatibility with a range of reaction conditions makes it a versatile intermediate in pharmaceutical and materials science research. The compound is typically stored under inert conditions to maintain purity.

1-(Triisopropylsilyl)-1-propyne structure

82192-57-2 structure

Product Name:1-(Triisopropylsilyl)-1-propyne

CAS No:82192-57-2

MF:C₁₂H₂₄Si

MW:196.40446472168

MDL:MFCD00015636

CID:708316

PubChem ID:24862013

Update Time:2025-08-05

1-(Triisopropylsilyl)-1-propyne Chemical and Physical Properties

Names and Identifiers

- Silane,tris(1-methylethyl)-1-propyn-1-yl-
- 1-(Triisopropylsilyl)-1-propyne
- tri(propan-2-yl)-prop-1-ynylsilane
- 1-Triisopropylsilyl-1-propyne
- Silane, tris(1-methylethyl)-1-propynyl- (9CI)
- Tris(1-methylethyl)-1-propyn-1-ylsilane (ACI)
- (1-Propyn-1-yl)triisopropylsilane
- (Prop-1-yn-1-yl)tris(propan-2-yl)silane
- 1-(Triisopropylsilyl)propyne
- Triisopropyl(1-propynyl)silane
- MFCD00015636
- CS-0197443
- T72971
- 82192-57-2
- Tris(1-methylethyl)-1-propynylsilane
- T1690
- DTXSID10399058
- 1-(Triisopropylsilyl)-1-propyne, 98%
- SY057337
- AKOS015838444
- FDEZWWXTHRGNJD-UHFFFAOYSA-N
- TRIISOPROPYL(PROP-1-YN-1-YL)SILANE
- BS-22651
- MDL： MFCD00015636
- Inchi： 1S/C12H24Si/c1-8-9-13(10(2)3,11(4)5)12(6)7/h10-12H,1-7H3
- InChI Key： FDEZWWXTHRGNJD-UHFFFAOYSA-N
- SMILES： C(C)#C[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

Exact Mass: 196.16500
Monoisotopic Mass: 196.164727300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: Not determined
Density: 0.82 g/mL at 25 °C(lit.)
Boiling Point: 70°C/1mmHg(lit.)
Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
Refractive Index: n20/D 1.4624(lit.)
PSA: 0.00000
LogP: 4.22770
Solubility: Not determined

1-(Triisopropylsilyl)-1-propyne Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38

1-(Triisopropylsilyl)-1-propyne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T868063-1ml	1-(Triisopropylsilyl)-1-propyne	82192-57-2	≥95%	1ml	￥251.10	2022-09-28
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	360996-5G	1-(Triisopropylsilyl)-1-propyne	82192-57-2	98%	5G	￥1081.72	2022-02-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04256-5g	1-(Triisopropylsilyl)-1-propyne	82192-57-2	98%	5g	¥1558.0	2024-07-18
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB26797-0.25g	1-(Triisopropylsilyl)-1-propyne	82192-57-2	97%	0.25g	201.00	2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB26797-1g	1-(Triisopropylsilyl)-1-propyne	82192-57-2	97%	1g	496.00	2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB26797-5g	1-(Triisopropylsilyl)-1-propyne	82192-57-2	97%	5g	1488.00	2021-06-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162549-5ML	1-(Triisopropylsilyl)-1-propyne	82192-57-2	>95.0%(GC)	5ml	¥1113.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162549-1ml	1-(Triisopropylsilyl)-1-propyne	82192-57-2	>95.0%(GC)	1ml	¥270.90	2023-08-31
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T1690-5ML	1-(Triisopropylsilyl)-1-propyne	82192-57-2	>95.0%(GC)	5ml	¥1475.00	2024-04-15
abcr	AB143236-5 ml	1-Triisopropylsilyl-1-propyne, 95%; .	82192-57-2	95%	5 ml	€312.00	2024-04-16

1-(Triisopropylsilyl)-1-propyne Production Method

Production Method 1

89343-06-6

82192-57-2

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -82 °C; 2 h, -82 °C
1.2 -82 °C; -82 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Sulfur mediated propargylic C-H alkylation of alkynes

Hu, Gang; et al, Organic Chemistry Frontiers, 2018, 5(14), 2167-2170

Production Method 2

80522-42-5

82192-57-2

Reaction Conditions

1.1 Catalysts: Butyllithium Solvents: Diethyl ether ; -40 °C → 0 °C

Reference

Triisopropylsilyl Trifluoromethanesulfonate

Hua, Duy H.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 3

82192-57-2

Reaction Conditions

1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene

Reference

Palladium-Catalyzed Reductive Homocoupling Reaction of 3-Silylpropargyl Carbonates. New Entry into Allene-Yne Compounds

Ogoshi, Sensuke; et al, Journal of Organic Chemistry, 1995, 60(14), 4650-2

Production Method 4

104493-07-4

82192-57-2

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Diethyl ether
2.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene

Reference

Palladium-Catalyzed Reductive Homocoupling Reaction of 3-Silylpropargyl Carbonates. New Entry into Allene-Yne Compounds

Ogoshi, Sensuke; et al, Journal of Organic Chemistry, 1995, 60(14), 4650-2

Production Method 5

6089-04-9

13154-24-0

82192-57-2

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane
1.2 Solvents: Tetrahydrofuran
2.1 Solvents: Ethanol
3.1 Reagents: Pyridine Solvents: Diethyl ether
4.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene

Reference

Palladium-Catalyzed Reductive Homocoupling Reaction of 3-Silylpropargyl Carbonates. New Entry into Allene-Yne Compounds

Ogoshi, Sensuke; et al, Journal of Organic Chemistry, 1995, 60(14), 4650-2

Production Method 6

82192-57-2

Reaction Conditions

1.1 Reagents: Magnesium bromide , 4,4,5,5-Tetramethyl-2-(1E)-1-octen-1-yl-1,3,2-dioxaborolane Catalysts: Iron chloride (FeCl3) Solvents: Tetrahydrofuran ; 0 °C; 1 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine Catalysts: Iron chloride (FeCl3) Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
2.2 Reagents: Ammonium chloride Solvents: Water

Reference

Regio- and stereoselective synthesis of 1,4-enynes by iron-catalysed Suzuki-Miyaura coupling of propargyl electrophiles under ligand-free conditions

Agata, Ryosuke; et al, Organic & Biomolecular Chemistry, 2020, 18(16), 3022-3026

Production Method 7

89343-06-6

82192-57-2

Reaction Conditions

1.1 Reagents: tert-Butyllithium Solvents: Tetrahydrofuran

Reference

Cycloaddition-based approaches to nor-taxoids and aphenes via magnesium- and indium-mediated reactions (MSc Thesis)

Husk, Elizabeth, 2004, , ,

Production Method 8

13154-24-0

82192-57-2

Reaction Conditions

1.1 Reagents: Ethyl bromide , Magnesium Solvents: Tetrahydrofuran
1.2 -

Reference

The hydroboration of silylacetylenes. The "silyl-Markovnikov" hydroboration route to pure (Z)-1-(2-borylvinyl)silanes and β-keto silanes

Soderquist, John A.; et al, Journal of the American Chemical Society, 1989, 111(13), 4873-8

Production Method 9

13154-24-0

82192-57-2

Reaction Conditions

Reference

3-Lithio-1-triisopropylsilyl-1-propyne

Ruecker, Christoph, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-3

Production Method 10

5633-34-1

89343-06-6

82192-57-2

Reaction Conditions

1.1 Reagents: Potassium carbonate , Cesium fluoride Catalysts: Palladium, bis(acetonitrile)dichloro- , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-bis(1,1-dimethylethyl)phosphine Solvents: Toluene ; 48 h, 100 °C

Reference

Palladium-Catalyzed Methylation of Alkynyl C(sp)-H Bonds with Dimethyl Sulfonium Ylides

Liu, Yan-Yun; et al, Journal of Organic Chemistry, 2013, 78(20), 10421-10426

Production Method 11

4529-04-8

343967-13-5

82192-57-2

Reaction Conditions

1.1 Solvents: Diethyl ether

Reference

Useful synthetic reagents derived from 1-(triisopropylsilyl)propyne and 1,3-bis(triisopropylsilyl)propyne. Direct, stereoselective synthesis of either Z or E enynes

Corey, E. J.; et al, Tetrahedron Letters, 1982, 23(7), 719-22

Production Method 12

80522-42-5

82192-57-2

Reaction Conditions

Reference

3-Lithio-1-triisopropylsilyl-1-propyne

Ruecker, Christoph, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-3

Production Method 13

167275-08-3

82192-57-2

Reaction Conditions

1.1 Solvents: Ethanol
2.1 Reagents: Pyridine Solvents: Diethyl ether
3.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene

Reference

Palladium-Catalyzed Reductive Homocoupling Reaction of 3-Silylpropargyl Carbonates. New Entry into Allene-Yne Compounds

Ogoshi, Sensuke; et al, Journal of Organic Chemistry, 1995, 60(14), 4650-2

Production Method 14

86950-97-2

105746-54-1

104465-98-7

82192-57-2

Reaction Conditions

1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine Catalysts: Iron chloride (FeCl3) Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

Regio- and stereoselective synthesis of 1,4-enynes by iron-catalysed Suzuki-Miyaura coupling of propargyl electrophiles under ligand-free conditions

Agata, Ryosuke; et al, Organic & Biomolecular Chemistry, 2020, 18(16), 3022-3026

Production Method 15

51751-87-2

82192-57-2

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; rt; 4 h, 50 °C
2.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine Catalysts: Iron chloride (FeCl3) Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
2.2 Reagents: Ammonium chloride Solvents: Water

Reference

Regio- and stereoselective synthesis of 1,4-enynes by iron-catalysed Suzuki-Miyaura coupling of propargyl electrophiles under ligand-free conditions

Agata, Ryosuke; et al, Organic & Biomolecular Chemistry, 2020, 18(16), 3022-3026

Production Method 16

104493-07-4

82192-57-2

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Dichloromethane ; 0 °C; overnight, rt
2.1 Reagents: Magnesium bromide , 4,4,5,5-Tetramethyl-2-(1E)-1-octen-1-yl-1,3,2-dioxaborolane Catalysts: Iron chloride (FeCl3) Solvents: Tetrahydrofuran ; 0 °C; 1 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine Catalysts: Iron chloride (FeCl3) Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
3.2 Reagents: Ammonium chloride Solvents: Water

Reference

Regio- and stereoselective synthesis of 1,4-enynes by iron-catalysed Suzuki-Miyaura coupling of propargyl electrophiles under ligand-free conditions

Agata, Ryosuke; et al, Organic & Biomolecular Chemistry, 2020, 18(16), 3022-3026

1-(Triisopropylsilyl)-1-propyne Raw materials

1-(Triisopropylsilyl)-1-propyne Preparation Products

1-(Triisopropylsilyl)-1-propyne (82192-57-2)

1-(Triisopropylsilyl)-1-propyne Suppliers

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(CAS:82192-57-2)1-(Triisopropylsilyl)-1-propyne

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Quantity:10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 16:13

Price ($):196.0

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Amadis Chemical Company Limited

(CAS:82192-57-2)1-(Triisopropylsilyl)-1-propyne

Purity:99%

Quantity:10g

Price ($):196.0